Cas no 2968-13-0 ((4-fluorophenylthio)propan-2-one)

• Product Name: (4-fluorophenylthio)propan-2-one
• CAS No: 2968-13-0
• MF: C₉H₉FOS
• MW: 184.230564832687
• MDL: MFCD00179340
• CID: 84547
• PubChem ID: 2737496
• Update Time: 2025-10-18

(4-fluorophenylthio)propan-2-one Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenylthio)propan-2-one
• (4-Fluorophenylthio)acetone
• 1-(4-fluorophenyl)sulfanylpropan-2-one
• 4-fluorophenylthioacetone
• acetonyl 4-fluorophenyl sulfide
• Acetonyl-<4-fluor-phenyl>-sulfid
• 2968-13-0
• 1-(4-fluorophenylthio)propan-2-one
• FT-0604775
• DTXSID60372098
• AS-40101
• 2-Propanone, 1-[(4-fluorophenyl)thio]-
• CS-0272163
• EN300-394830
• A820004
• MFCD00179340
• AKOS008902205
• 1-[(4-fluorophenyl)thio]-2-propanone
• 1-((4-Fluorophenyl)thio)propan-2-one
• SCHEMBL3430422
• 1-[(4-fluorophenyl)sulfanyl]propan-2-one
• DB-047624

• MDL： MFCD00179340
• Inchi： 1S/C9H9FOS/c1-7(11)6-12-9-4-2-8(10)3-5-9/h2-5H,6H2,1H3
• InChI Key： MKJQBSVPZYELIJ-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 184.03600
• Monoisotopic Mass: 184.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Color/Form: Not available
• Boiling Point: 100-103°C 1mm
• Flash Point: 100-103°C/1mm
• PSA: 42.37000
• LogP: 2.50680
• Solubility: Not available
• Sensitiveness: Stench

(4-fluorophenylthio)propan-2-one Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (4-fluorophenylthio)propan-2-one

Professional Introduction to (4-fluorophenylthio)propan-2-one (CAS No. 2968-13-0)

(4-fluorophenylthio)propan-2-one, with the chemical formula C₉H₉FO, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 2968-13-0, has garnered attention due to its versatile applications in synthetic chemistry and its potential in drug development. The presence of a fluorophenylthio group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The structural features of (4-fluorophenylthio)propan-2-one include a ketone moiety and a sulfur-fluorine bond, which contribute to its reactivity and utility in various chemical transformations. The fluorine atom, being highly electronegative, influences the electronic properties of the molecule, making it a useful tool in medicinal chemistry for modulating biological activity. This compound's ability to serve as a building block for more intricate structures has made it a subject of extensive research in academic and industrial laboratories.

In recent years, the pharmaceutical industry has seen a surge in the development of drugs containing fluorine atoms due to their ability to enhance metabolic stability and binding affinity. (4-fluorophenylthio)propan-2-one plays a crucial role in this context by providing a scaffold for the synthesis of fluorinated heterocycles, which are known for their therapeutic potential. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, where the fluorine atom helps to improve selectivity and efficacy.

The synthesis of (4-fluorophenylthio)propan-2-one typically involves reactions such as thiol-ketone condensation or cross-coupling reactions. These synthetic pathways are well-documented and have been optimized for high yields and purity. The compound's stability under various reaction conditions makes it a preferred choice for researchers aiming to develop novel pharmaceuticals. Additionally, its compatibility with green chemistry principles has led to interest in sustainable synthetic methods that minimize waste and energy consumption.

Recent advancements in computational chemistry have further enhanced the understanding of (4-fluorophenylthio)propan-2-one's reactivity. Molecular modeling studies have provided insights into how the fluorine atom influences electronic distributions and reaction mechanisms. These insights are crucial for designing more efficient synthetic routes and for predicting the behavior of derivatives in biological systems. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from lead identification to optimization.

The pharmacological significance of (4-fluorophenylthio)propan-2-one extends beyond its role as a synthetic intermediate. Research has highlighted its potential as an active pharmaceutical ingredient (API) or as a precursor for APIs with diverse therapeutic applications. For example, derivatives of this compound have shown promise in treating neurological disorders by modulating neurotransmitter activity. The sulfur-fluorine bond's unique properties also make it an attractive feature for developing drugs that require specific interactions with biological targets.

In conclusion, (4-fluorophenylthio)propan-2-one (CAS No. 2968-13-0) is a multifaceted compound with significant implications in both synthetic chemistry and pharmaceutical research. Its structural features and reactivity make it a valuable tool for developing new drugs, particularly those targeting neurological and metabolic diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.